2-Methyl-4-piperonylidene-2-oxazoline-5-one

• Molecular Formula: C12H9NO4
• Molecular Weight: 231.2 g/mol
• IUPAC Name: (4Z)-4-(1,3-benzodioxol-5-ylmethylidene)-2-methyl-1,3-oxazol-5-one
• InChI: InChI=1S/C12H9NO4/c1-7-13-9(12(14)17-7)4-8-2-3-10-11(5-8)16-6-15-10/h2-5H,6H2,1H3/b9-4-
• InChI Key: YIPBMFCRAFHCPQ-WTKPLQERSA-N
• Isomeric SMILES: CC1=N/C(=C\C2=CC3=C(C=C2)OCO3)/C(=O)O1
• SMILES: CC1=NC(=CC2=CC3=C(C=C2)OCO3)C(=O)O1

Description

2-Methyl-4-piperonylidene-2-oxazoline-5-one, commonly referred to as MPO, is a heterocyclic organic compound with a molecular formula of C11H9NO2. It is a yellow, crystalline substance that is used in various scientific research applications, primarily in the field of biochemistry.

Mechanism of Action

MPO works by binding to specific molecules or proteins within a biological system, causing them to emit a fluorescent signal. This signal can then be detected and measured, providing valuable information about the biological process being studied.
Biochemical and Physiological Effects:
MPO has been shown to have minimal effects on the biochemical and physiological processes of living organisms. It is considered to be a non-toxic compound and is safe for use in laboratory experiments.

Advantages and Limitations for Lab Experiments

One of the main advantages of MPO is its high sensitivity and selectivity for specific molecules or proteins. This makes it an ideal tool for studying complex biological processes. However, its fluorescent signal can be affected by various environmental factors, such as pH and temperature, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for the use of MPO in scientific research. One area of interest is the development of new fluorescent probes based on MPO, which could have improved sensitivity and selectivity. Another area of interest is the use of MPO in live-cell imaging, which could provide valuable insights into the dynamics of biological processes in real-time. Additionally, MPO could be used in the development of new diagnostic tools for various diseases, such as cancer and Alzheimer's disease.
In conclusion, 2-Methyl-4-piperonylidene-2-oxazoline-5-one is a valuable tool for scientific research, particularly in the field of biochemistry. Its unique fluorescence properties make it an ideal candidate for studying complex biological processes, and its non-toxic nature makes it safe for use in laboratory experiments. With continued research, MPO has the potential to contribute to the development of new diagnostic tools and therapies for various diseases.

Synthesis Methods

MPO can be synthesized through the reaction of piperonal and methylamine, followed by oxidation with potassium permanganate. This method has been widely used in the laboratory for the preparation of MPO.

Scientific Research Applications

MPO has been extensively studied for its potential use as a fluorescent probe in biological systems. Its unique fluorescence properties make it an ideal candidate for studying various biological processes, including protein-protein interactions, enzyme activity, and cellular signaling pathways.